Cas no 873208-66-3 (9-(4-Chlorobenzenesulfonyl)-9-azabicyclo6.1.0nonane)

• Product Name: 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo6.1.0nonane
• CAS No: 873208-66-3
• MF: C₁₄H₁₈ClNO₂S
• MW: 299.81622171402
• CID: 3108729
• PubChem ID: 16226810
• Update Time: 2025-07-21

9-(4-Chlorobenzenesulfonyl)-9-azabicyclo6.1.0nonane Chemical and Physical Properties

Names and Identifiers

• 9-[(4-chlorophenyl)sulfonyl]-9-azabicyclo[6.1.0]nonane
• 873208-66-3
• AKOS001170835
• 9-(4-chlorophenyl)sulfonyl-9-azabicyclo[6.1.0]nonane
• Z119990904
• 9-(4-chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane
• CS-0235084
• EN300-15258
• G36675
• C14H18ClNO2S
• 9-[(4-chlorobenzene)sulfonyl]-9-azabicyclo[6.1.0]nonane
• 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo6.1.0nonane

• Inchi： 1S/C14H18ClNO2S/c15-11-7-9-12(10-8-11)19(17,18)16-13-5-3-1-2-4-6-14(13)16/h7-10,13-14H,1-6H2
• InChI Key： WSOWVGXJLPXERY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C2CCCCCCC12)(=O)=O

Computed Properties

• Exact Mass: 299.0746777Da
• Monoisotopic Mass: 299.0746777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.5Ų

Additional information on 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo6.1.0nonane

Professional Introduction to Compound with CAS No. 873208-66-3 and Product Name: 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane

The compound identified by the CAS number 873208-66-3 and the product name 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel scaffolds for therapeutic applications. This bicyclic structure, featuring a nitrogen-containing heterocycle linked to a chlorobenzenesulfonyl moiety, has garnered considerable attention due to its potential pharmacological properties and structural versatility.

At the core of this compound's appeal lies its unique bicyclic framework, specifically a bicyclo[6.1.0]nonane core, which is known for its rigid conformational constraints. This rigidity can be exploited to optimize binding interactions with biological targets, thereby enhancing drug-like properties such as solubility, metabolic stability, and target specificity. The introduction of a nitrogen atom into the bicyclic system further enhances its potential as a pharmacophore, allowing for hydrogen bonding interactions and increased molecular complexity.

The presence of the 4-Chlorobenzenesulfonyl group at the 9-position of the molecule adds another layer of functional diversity. Sulfonyl groups are well-documented for their ability to modulate biological activity by serving as pharmacophoric elements in various drug classes. The chlorine substituent on the benzene ring further enhances electrophilicity, making this compound a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane scaffold can effectively interact with enzymes and receptors involved in critical biological pathways, including those relevant to inflammation, cancer, and neurological disorders. These predictions are supported by experimental data from high-throughput screening (HTS) campaigns, which have identified derivatives of this compound with promising activity profiles.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the bicyclo[6.1.0]nonane core requires multi-step strategies involving cyclization reactions and functional group transformations. The introduction of the nitrogen atom and subsequent sulfonylation at the 4-position of the benzene ring demands precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have streamlined these synthetic steps, making it feasible to produce this compound on a scalable basis.

One of the most compelling aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can dissect its pharmacological properties and identify key determinants of activity. For instance, replacing the chlorine atom on the benzene ring with other substituents may alter electronic properties and influence binding affinity to biological targets.

Current research is exploring the therapeutic potential of derivatives derived from 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane in several disease areas. In oncology, for example, preliminary studies suggest that certain derivatives exhibit inhibitory effects on kinases involved in tumor proliferation and survival. Similarly, in inflammatory diseases, modifications to this scaffold have shown promise in modulating cytokine production and reducing inflammation.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 9-(4-Chlorobenzenesulfonyl)-9-azabicyclo[6.1.0]nonane. Advanced algorithms can predict how structural modifications will affect biological activity, allowing researchers to design experiments more efficiently. Machine learning models trained on large datasets have been particularly effective in identifying novel analogs with enhanced potency or selectivity.

In conclusion, 873208-66-3 represents a structurally complex yet synthetically accessible molecule with significant therapeutic potential. Its unique combination of features—such as a nitrogen-containing heterocycle and a sulfonylated aromatic group—makes it an attractive starting point for developing new drugs targeting various diseases. As research continues to uncover new applications for this scaffold, it is likely that derivatives will emerge as valuable tools in medicinal chemistry pipelines.